Cas no 29984-41-6 (14-O-Acetyldaunomycinone)

• Product Name: 14-O-Acetyldaunomycinone
• CAS No: 29984-41-6
• Molecular Formula: C₂₃H₂₀O₁₀
• Molecular Weight: 456.3989
• CID: 1059872
• PubChem ID: 11166981

14-O-Acetyldaunomycinone Properties

Names and Identifiers

• 14-O-Acetyldaunomycinone
• [2-oxo-2-[(2S,4S)-2,4,5,12-tetrahydroxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethyl] acetate
• 14-O-Acetyladriamycinone
• doxorubicinone-14-acetate
• 29984-41-6
• 14-O-Acetyladriamycinone; (8S,10S)-8-[2-(Acetyloxy)acetyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-5,12-naphthacenedione; (8S,cis)-8-[2-(Acetyloxy)acetyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-5,12-naphthacenedione;
• AG-650/41069241
• DTXSID30457462
• CHEMBL3234279
• 2-oxo-2-(2,4,5,12-tetrahydroxy-7-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydro-2-naphthacenyl)ethyl acetate

• InChIKey： HKNGLRVIYRYQHU-MYODQAERSA-N
• Inchi： InChI=1S/C23H20O10/c1-9(24)33-8-14(26)23(31)6-11-15(12(25)7-23)21(29)18-17(20(11)28)19(27)10-4-3-5-13(32-2)16(10)22(18)30/h3-5,12,25,28-29,31H,6-8H2,1-2H3/t12-,23-/m0/s1
• SMILES： CC(=O)OCC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O)O

Computed Properties

• Exact Mass: 456.10600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 456.10564683g/mol
• Heavy Atom Count: 33
• Complexity: 841
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 168Ų

Experimental Properties

• LogP: 0.72470
• PSA: 167.66000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones